Cas no 39718-99-5 (Benzoic acid, 4-nitro-,2-phenylhydrazide)

• Product Name: Benzoic acid, 4-nitro-,2-phenylhydrazide
• CAS No: 39718-99-5
• MF: C₁₃H₁₁N₃O₃
• MW: 257.244742631912
• CID: 311836
• PubChem ID: 3401606
• Update Time: 2025-04-19

Benzoic acid, 4-nitro-,2-phenylhydrazide Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 4-nitro-,2-phenylhydrazide
• 4-nitro-N'-phenylbenzohydrazide
• 4-nitro-benzoic acid N'-phenyl-hydrazide
• 4-nitro-benzoic acid-(N'-phenyl-hydrazide)
• AC1MOVVX
• AI3-07778
• BENZOIC ACID, p-NITRO-, 2-PHENYLHYDRAZIDE
• BRN 1843565
• N-(4-Nitro-benzolyl)-N'-phenylhydrazin
• N-(4-nitrobenzoyl)-N'-phenylhydrazine
• N-4-nitrobenzoyl-N'-phenylhydrazine
• N-anilino-4-nitrobenzamide
• N-Phenyl-N'-(4-nitro-benzoyl)-hydrazin
• p-Nitrobenzoic acid 2-phenylhydrazide
• STK370292
• p-Nitrobenzoic phenylhydrazide
• DTXSID70192800
• NSC-406774
• beta-p-Nitrobenzoylphenylhydrazine
• 39718-99-5
• 4-Nitrobenzoic acid phenylhydrazide
• W32J9HU7FQ
• 4-Nitrobenzoic acid 2-phenylhydrazide
• NSC 406774
• SCHEMBL11779561
• AKOS001574454
• NSC406774
• Benzoic acid, 4-nitro-, 2-phenylhydrazide

• Inchi： 1S/C13H11N3O3/c17-13(15-14-11-4-2-1-3-5-11)10-6-8-12(9-7-10)16(18)19/h1-9,14H,(H,15,17)
• InChI Key： UMNDVZQMQWFSOH-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC(=CC=1)[N+](=O)[O-])NNC1C=CC=CC=1

Computed Properties

• Exact Mass: 257.08013
• Monoisotopic Mass: 257.08
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 316
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 87Ų

Experimental Properties

• Density: 1.2519 (rough estimate)
• Boiling Point: 400.49°C (rough estimate)
• Flash Point: 200.3°C
• Refractive Index: 1.5600 (estimate)
• PSA: 84.27
• LogP: 3.33880